2-(3-hydroxyphenyl)-7-methyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
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Overview
Description
2-(3-hydroxyphenyl)-7-methyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. It belongs to the class of chromenopyrimidines and has been found to exhibit a wide range of biological activities.
Scientific Research Applications
- The chromeno[2,3-d]pyrimidine scaffold has shown promise as an antitumor agent. Researchers have explored derivatives of this compound for their cytotoxic effects against cancer cells . For instance, palbociclib , a breast cancer drug developed by Pfizer, contains a pyridopyrimidine moiety. Additionally, dilmapimod exhibits potential activity against rheumatoid arthritis .
- Some pyridopyrimidine derivatives have demonstrated antibacterial properties. Researchers have evaluated their effectiveness against various bacterial strains. The zone of inhibition around these compounds provides a measure of their antibacterial activity .
- Piritrexim , a derivative of pyrido[2,3-d]pyrimidine, inhibits dihydrofolate reductase (DHFR). DHFR is a crucial enzyme involved in nucleotide synthesis, making it an attractive target for cancer therapy .
- Researchers have investigated the impact of substituents on the antitumor activity of pyrido[2,3-d]pyrimidines. The position of substituents (e.g., 2-, 4-, or 7-position) and the presence of a fused pyrimidine ring influence their efficacy .
- Various synthetic protocols exist for preparing pyrido[2,3-d]pyrimidine derivatives. These methods allow researchers to access diverse compounds with potential therapeutic applications. For example, the reductive condensation of 6-cyano-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline yields a precursor that can be further modified .
- Beyond cancer research, pyridopyrimidines have been explored for other therapeutic targets. Their diverse biological potential makes them intriguing candidates for drug development .
Anticancer Properties
Antibacterial Activity
Dihydrofolate Reductase (DHFR) Inhibition
Structure–Activity Relationships (SAR)
Synthetic Routes
Biological Activity Beyond Cancer
Mechanism of Action
Target of Action
Similar pyridopyrimidine derivatives have been reported to inhibit dihydrofolate reductase (dhfr) with high affinity .
Mode of Action
It can be inferred from related pyridopyrimidine derivatives that these compounds inhibit dhfr, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine . This inhibition leads to a halt in the synthesis of RNA and DNA, causing the death of cancer cells .
Biochemical Pathways
Related pyridopyrimidine derivatives have been reported to affect the synthesis of rna and dna by inhibiting dhfr . This inhibition disrupts the normal cell cycle, leading to cell death .
Pharmacokinetics
Similar pyridopyrimidine derivatives have been predicted to have good pharmacokinetic properties in theoretical kinetic studies .
Result of Action
Related pyridopyrimidine derivatives have been reported to cause cell death by inhibiting the synthesis of rna and dna .
Action Environment
It’s worth noting that the synthesis of similar pyridopyrimidine derivatives has been reported to be efficiently carried out in water, an environmentally benign solvent .
properties
IUPAC Name |
2-(3-hydroxyphenyl)-7-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2S/c1-10-5-6-15-12(7-10)9-14-17(22-15)19-16(20-18(14)23)11-3-2-4-13(21)8-11/h2-8,21H,9H2,1H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKJDNFLIHIFQKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2)C(=S)N=C(N3)C4=CC(=CC=C4)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Hydroxyphenyl)-7-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione |
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